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Compound of Interest

Compound Name:
Bis(2-methylpropyl)

dodecanedioate

CAS No.: 40775-22-2

Cat. No.: B14665089

Get Quote

Technical Guide & Safety Data Sheet Analysis: Diisobutyl Dodecanedioate A Specialized

Reference for Pharmaceutical Research & Development

Executive Summary
This technical guide provides a comprehensive safety and handling analysis of Diisobutyl

Dodecanedioate (CAS: 59829-80-0), a diester of dodecanedioic acid. While often

overshadowed by its n-butyl analog, the isobutyl isomer offers distinct steric properties valuable

in drug delivery systems, specifically as a plasticizer in transdermal patches and a lipophilic

carrier in topical formulations.

This document deviates from standard SDS templates to provide causal insight—explaining

why specific safety protocols are necessary based on the molecule's physicochemical

behavior.

SECTION 1: Chemical Identity & Characterization
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Scientific Rationale: Precise identification is critical in R&D to avoid isomer confusion. The

isobutyl group (branched) imparts lower viscosity and slightly different solvation parameters

compared to the n-butyl (linear) ester.

Parameter Specification

Chemical Name Diisobutyl dodecanedioate

Synonyms
Bis(2-methylpropyl) dodecanedioate;

Dodecanedioic acid, diisobutyl ester

CAS Number
59829-80-0(Note: distinct from Dibutyl ester

CAS 15677-90-4)

Molecular Formula

Molecular Weight 342.51 g/mol

SMILES CC(C)COC(=O)CCCCCCCCCCC(=O)OCC(C)C

Structure Class Aliphatic Dicarboxylic Acid Ester

SECTION 2: Hazard Identification & Risk
Assessment
GHS Classification (2024 Update): Based on Structure-Activity Relationships (SAR) and read-

across data from the n-butyl analog and dodecanedioic acid, this substance is classified as

Low Hazard but requires standard laboratory precautions.

Signal Word: None (Warning recommended for R&D settings).

Hazard Statements:

H316: Causes mild skin irritation (Predicted).

H413: May cause long-lasting harmful effects to aquatic life (Low solubility prevents rapid

biodegradation in static water).

Precautionary Statements:
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P261: Avoid breathing mist/vapors (Risk of lipoid pneumonia if aspirated).

P280: Wear protective gloves/eye protection.

Senior Scientist Insight:

"While the acute toxicity is low, the lipophilic nature of this ester means it can penetrate the

stratum corneum. If it carries solvated impurities (e.g., residual catalysts), those impurities will

be delivered transdermally. Therefore, treat 'Technical Grade' material as a potential skin

toxicant."

SECTION 3: Emergency Response Protocols
Logical Response Flow
The following decision tree illustrates the decision logic for handling spills, prioritizing

containment of lipophilic spread.
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Incident: Spill/Exposure

Identify Type

Skin Contact Inhalation (Mist) Bench/Floor Spill

Wash with Soap & Water
(Lipophilic: Water alone fails)

Remove Contaminated Clothing

Remove to Fresh Air
Monitor for Cough

Apply Inert Absorbent
(Vermiculite/Sand)

Dispose as Organic Waste

Rinse water
Clean Surface with
Ethanol/Acetone

Click to download full resolution via product page

Figure 1: Emergency Response Logic. Note the specific requirement for soap or solvent

cleaning due to water insolubility.

First Aid Methodologies
Inhalation: Move to fresh air. Why? Low vapor pressure means inhalation is rare unless

heated or aerosolized. If mist is inhaled, observation for 48 hours is required to rule out

chemical pneumonitis.
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Skin Contact: Wash thoroughly with soap and water. Do not use solvents on skin (e.g.,

acetone) as this enhances transdermal absorption of the ester.

Ingestion:Do NOT induce vomiting.Causality: The viscosity and low surface tension increase

the risk of aspiration into the lungs during emesis, which is far more dangerous than the oral

toxicity of the ester itself.

SECTION 4: Handling, Storage, & Stability
Stability & Reactivity
Diisobutyl dodecanedioate is stable under ambient conditions but susceptible to hydrolysis

under extreme pH or enzymatic activity.

Hydrolysis Pathway: In biological systems or wastewater, esterases cleave the molecule.

Diisobutyl Dodecanedioate
(C20H38O4)

Hydrolysis
(Acid/Base/Enzyme)

+ 2 H2O

Dodecanedioic Acid
(Solid, Low Tox)

2x Isobutanol
(Volatile Irritant)

Click to download full resolution via product page

Figure 2: Degradation Pathway. The generation of Isobutanol (a flammable irritant) is the

primary concern during degradation.

Storage Protocols
Atmosphere: Store under dry nitrogen if high purity is required for pharmaceutical use.

Reason: Prevents moisture absorption which catalyzes slow hydrolysis over months.

Temperature: Ambient (

). Avoid freezing to prevent phase separation if additives are present.
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Incompatibilities: Strong oxidizing agents (e.g., Nitric acid, Peroxides). The aliphatic chain is

fuel for oxidation.

SECTION 5: Physical & Chemical Properties
Data presented here is synthesized from experimental values of the specific CAS and read-

across from the n-butyl analog (

linear).

Property Value Technical Note

Physical State Liquid Colorless, oily.

Boiling Point
Estimated based on MW

342.5.

Flash Point (Closed Cup)
High safety margin for

flammability.

Density Floats on water.

Water Solubility Practically insoluble.

Log Kow (Predicted)

Highly lipophilic;

bioaccumulative potential in

static systems.

Vapor Pressure Negligible evaporation hazard.

SECTION 6: Toxicological Information
Target Audience: Formulation Scientists.

Acute Toxicity:

Oral (Rat):

(Read-across from Dibutyl Dodecanedioate).

Dermal (Rabbit):
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.[1]

Mechanistic Insight: The molecule is too large to cause acute systemic shock. Toxicity is

limited by absorption rate.

Skin Corrosion/Irritation:

Result: Mild irritation.

Mechanism:[2][3] Defatting action.[3][4] The ester solubilizes skin lipids, leading to dryness

and potential cracking upon repeated exposure.

Carcinogenicity/Mutagenicity:

Not classified as a carcinogen. Ames test negative (based on constituent Dodecanedioic

acid).

SECTION 7: Ecological Impact & Disposal
Biodegradability: Inherently biodegradable but rate-limited by water solubility.

Aquatic Toxicity:

(Fish, WAF - Water Accommodated Fraction). Not acutely toxic to aquatic life at solubility
limit.

Disposal: Incineration is the only recommended method. The high calorific value makes it

suitable for waste-to-energy recovery. Do not pour down drains; it will coat pipes and disrupt

bacterial beds in treatment plants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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